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Compound of Interest

Compound Name: 5-Iodo-A-85380 dihydrochloride

Cat. No.: B1395579 Get Quote

Technical Support Center: 5-Iodo-A-85380
This technical support center provides guidance on the long-term stability and storage of 5-

Iodo-A-85380 stock solutions, along with troubleshooting advice for common experimental

issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid 5-Iodo-A-85380?

A1: Solid 5-Iodo-A-85380 should be stored desiccated at temperatures ranging from +4°C to

-20°C.[1][2][3][4] For long-term storage, -20°C is recommended, at which it can be stable for at

least four years.[4]

Q2: How should I prepare and store stock solutions of 5-Iodo-A-85380?

A2: Stock solutions can be prepared in solvents such as DMSO or water.[1][3] It is crucial to

aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[5]

Store the aliquots at -20°C or -80°C.[2][3][5]

Q3: What is the long-term stability of 5-Iodo-A-85380 stock solutions?

A3: The stability of stock solutions depends on the storage temperature. At -20°C, solutions are

generally stable for 1 to 3 months.[2][5] For longer-term storage, -80°C is recommended, with

stability reported for 6 months to a year.[3][5]
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Q4: Can I store my stock solution in the refrigerator (+4°C)?

A4: It is not recommended to store stock solutions at +4°C for extended periods. While the

solid compound can be stored at this temperature, solutions are more prone to degradation.[1]

Q5: My 5-Iodo-A-85380 solution has precipitated after thawing. What should I do?

A5: Precipitation can occur if the compound's solubility limit is exceeded or due to temperature

changes. Gently warm the solution and vortex or sonicate to redissolve the compound.[3] If

using DMSO, be aware that it is hygroscopic, and absorbed water can reduce the solubility of

the compound; using freshly opened DMSO is recommended.[5]

Q6: Are there any specific handling precautions for 5-Iodo-A-85380?

A6: 5-Iodo-A-85380 should be handled in a well-ventilated area, and personal protective

equipment (gloves, lab coat, safety glasses) should be worn. The compound should be

protected from light and moisture.[2]

Quantitative Data Summary
The following table summarizes the recommended storage conditions and stability data for 5-

Iodo-A-85380.

Form Solvent
Storage
Temperature

Reported
Stability

Citations

Solid N/A +4°C Not specified [1]

Solid N/A 2-8°C Not specified [2]

Solid N/A -20°C ≥ 4 years [4]

Solution Water/DMSO -20°C 1 month [5]

Solution Water/DMSO -20°C up to 3 months [2]

Solution Water/DMSO -80°C 6 months [5]

Solution Water/DMSO -80°C 1 year [3]
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Experimental Protocols
Protocol 1: Preparation of 5-Iodo-A-85380 Stock Solution

Weighing: Accurately weigh the desired amount of solid 5-Iodo-A-85380 in a sterile

microcentrifuge tube.

Solvent Addition: Add the appropriate volume of high-purity solvent (e.g., DMSO or sterile

water) to achieve the desired concentration.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

or sonication may be required.[3]

Aliquoting: Dispense the stock solution into single-use, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This is a general protocol for assessing the purity and stability of 5-Iodo-A-85380. Specific

parameters may need to be optimized.

Sample Preparation: Dilute a small aliquot of the 5-Iodo-A-85380 stock solution in the mobile

phase to a suitable concentration for HPLC analysis.

HPLC System:

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient of acetonitrile and water with a modifier like trifluoroacetic acid

(TFA) or formic acid.

Flow Rate: Typically 1 mL/min.

Detection: UV detection at a wavelength determined by the absorbance spectrum of 5-

Iodo-A-85380.

Analysis: Inject the prepared sample into the HPLC system.
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Data Interpretation: The stability is assessed by comparing the peak area of the parent

compound over time. The appearance of new peaks may indicate degradation. A purity of

≥98% is often reported for the fresh compound.[2]
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Experimental Workflow for Stock Solution Preparation and Use
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Workflow for preparing and using 5-Iodo-A-85380 stock solutions.
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5-Iodo-A-85380 Signaling Pathway
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Agonist action of 5-Iodo-A-85380 at nicotinic acetylcholine receptors.
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Troubleshooting Guide for 5-Iodo-A-85380 Stock Solutions
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A logical guide to troubleshooting common stock solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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